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Compound of Interest

Compound Name: PbTx 3

Cat. No.: B000068 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Brevetoxin-3 (PbTx-3) is a potent neurotoxin produced by the marine dinoflagellate Karenia

brevis. It belongs to a family of lipid-soluble polyether compounds that bind to site 5 of voltage-

gated sodium channels (Navs) in nerve and muscle cells.[1][2][3] This binding leads to channel

activation at normal resting membrane potential, persistent sodium influx, and membrane

depolarization.[2][3] The subsequent cascade of events includes neurotransmitter release and

disruption of normal neurological processes, which can lead to neurotoxic shellfish poisoning

(NSP) in humans.[1] Due to its specific mechanism of action, PbTx-3 is a valuable tool in

neuroscience research for studying the structure and function of voltage-gated sodium

channels.

This document provides detailed protocols for the safe handling, storage, and preparation of

PbTx-3 solutions for various experimental applications.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and biological properties of PbTx-3.

Table 1: Physical and Chemical Properties of PbTx-3
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Property Value Reference

Molecular Formula C₅₀H₇₂O₁₄ [1][4]

Molecular Weight 897.11 g/mol [1]

Physical Form Crystalline solid / Powder [1]

Melting Point 291-293 °C (decomposes) [1]

Purity (typical) ≥95% (HPLC) [1]

CAS Number 85079-48-7 [1]

Table 2: Solubility of PbTx-3

Solvent Solubility Reference

Acetone Soluble [1]

Acetonitrile Soluble (30 mg/ml) [4]

Chloroform Soluble (30 mg/ml) [4]

Dimethyl sulfoxide (DMSO) Soluble (30 mg/ml) [3][4]

Ethanol Soluble (10 mg/ml) [1][3][4]

Ethyl Acetate Soluble [1]

Methanol Soluble (30 mg/ml) [1][3][4]

Water Sparingly soluble [1][4]

Note: The use of DMSO is discouraged by some suppliers due to its potential to carry toxic

materials across membranes.[1] However, it is used in some published protocols.[3][5]

Table 3: Stability and Storage of PbTx-3
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Condition Stability Reference

Dry, unopened vial at -20°C Stable for at least 6 months [1]

Reconstituted in methanol or

ethanol at -18°C
Stable for over one year [1]

Reconstituted stock solutions

at -20°C (purged with inert

gas)

Stable for up to 6 months [4]

In various solvents (including

water)
Half-life of 4-6 months [1]

Table 4: Biological Activity of PbTx-3

Assay Value Reference

LD₅₀ (oral, mouse) 520 µg/kg [1]

LD₅₀ (intraperitoneal, mouse) 170 µg/kg [1]

LD₅₀ (intravenous, mouse) 94 µg/kg [1]

LC₅₀ (Gambusia affinis) 10-37 nM

EC₅₀ (LDH release in rat

cerebellar granule neurons)
30.9 nM [3]

EC₅₀ (L-glutamate release in

rat cerebellar granule neurons)
45.3 nM [3]

EC₅₀ (L-aspartate release in

rat cerebellar granule neurons)
50.2 nM [3]

Experimental Protocols
3.1. Safety Precautions

PbTx-3 is a potent neurotoxin and should be handled with extreme care in a laboratory setting

equipped for handling hazardous chemicals.
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Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling: Handle the solid form and solutions in a certified chemical fume hood. Avoid

inhalation of dust or aerosols.

Disposal: Dispose of all contaminated materials and waste solutions according to institutional

and local regulations for hazardous chemical waste. A 0.1 N NaOH solution can be used to

decontaminate glassware and working surfaces, as it has been shown to detoxify PbTx-3.[6]

3.2. Preparation of a 1 mM PbTx-3 Stock Solution in Methanol

This protocol describes the preparation of a 1 mM stock solution, which can be further diluted

for various applications.

Materials:

PbTx-3 (crystalline solid)

Anhydrous methanol (ACS grade or higher)

Inert gas (argon or nitrogen)

Glass vial with a Teflon-lined cap

Micro-syringe or gas-tight syringe

Procedure:

Allow the vial of PbTx-3 to equilibrate to room temperature before opening to prevent

condensation.

Carefully weigh the desired amount of PbTx-3 in a sterile microcentrifuge tube inside a

chemical fume hood.

Calculate the volume of methanol required to achieve a 1 mM concentration (Molecular

Weight of PbTx-3 = 897.11 g/mol ).
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Volume (L) = [Mass (g) / 897.11 ( g/mol )] / 0.001 (mol/L)

Add the calculated volume of anhydrous methanol to the vial containing the PbTx-3.

Cap the vial tightly and vortex gently until the solid is completely dissolved.

Purge the headspace of the vial with a gentle stream of inert gas (argon or nitrogen) for 1-2

minutes to displace oxygen and prevent oxidation.

Seal the vial tightly with the Teflon-lined cap and label it clearly with the compound name,

concentration, solvent, and date of preparation.

Store the stock solution at -20°C.[1][4]

3.3. Preparation of Working Solutions for Cell-Based Assays

This protocol provides an example of preparing a working solution for treating cultured cells.

Materials:

1 mM PbTx-3 stock solution in methanol

Appropriate cell culture medium or buffer (e.g., HEPES-buffered saline)

Procedure:

Thaw the 1 mM PbTx-3 stock solution on ice or at room temperature.

Calculate the volume of stock solution required to achieve the desired final concentration in

your experiment. For example, to prepare 1 mL of a 100 nM working solution:

(1 mM) x V₁ = (100 nM) x (1 mL)

(1,000,000 nM) x V₁ = (100 nM) x (1000 µL)

V₁ = 0.1 µL

Due to the small volume, it is recommended to perform a serial dilution. First, prepare an

intermediate dilution (e.g., 1 µM) by adding 1 µL of the 1 mM stock to 999 µL of culture
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medium.

From the 1 µM intermediate dilution, add the required volume to your cell culture medium to

achieve the final desired concentration. For a final concentration of 100 nM in a total volume

of 1 mL, add 100 µL of the 1 µM intermediate solution to 900 µL of culture medium.

Gently mix the working solution before adding it to the cells.

Ensure the final concentration of the solvent (e.g., methanol) in the cell culture medium is

low (typically <0.1%) to avoid solvent-induced toxicity.

3.4. Preparation of PbTx-3 Solutions for In Vivo Administration (Mouse Model)

This protocol is adapted from a study on the acute effects of PbTx-3 in mice and involves the

use of DMSO and saline for oral gavage.

Materials:

PbTx-3 (crystalline solid)

Dimethyl sulfoxide (DMSO)

0.9% NaCl solution (sterile saline)

Glass bottles

Procedure:

Prepare a high-concentration stock solution of PbTx-3 in DMSO. For example, dissolve 1 mg

of PbTx-3 in 333 µL of 100% DMSO to get a 3 mg/mL stock solution.[5]

Prepare the final dosing solutions by diluting the stock solution with 0.9% NaCl. For example,

to prepare a solution of 150 ng/µL, dilute 600 µL of the 3 mg/mL stock solution with 11.4 mL

of 0.9% NaCl in a glass bottle.[5]

Further dilutions can be made from this solution to achieve lower concentrations. For

example, to prepare a 100 ng/µL solution, dilute 3 mL of the 150 ng/µL solution with 1.5 mL

of 0.9% NaCl.[5]
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Ensure that the final concentration of DMSO in the administered solution is low (e.g., ≤5%).

[5]

The solutions for administration should be freshly prepared.[5]

Visualizations
4.1. Signaling Pathway of PbTx-3
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Caption: PbTx-3 binds to and activates voltage-gated sodium channels, leading to a cascade of

downstream events.

4.2. Experimental Workflow for PbTx-3 Solution Preparation and Use
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Receive Lyophilized PbTx-3

Store at -20°C in desiccated environment

Reconstitute in appropriate solvent
(e.g., Methanol) to create stock solution

Store stock solution at -20°C
(purged with inert gas)

Prepare working solutions by serial dilution
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Caption: A generalized workflow for the preparation and experimental application of PbTx-3

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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